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  4. (2S,3S,4S,5S,6R)-5-(9H-Carbazol-4-yloxy)-6-ethoxy-3,4,5-trihydroxy-6-[(propan-2-ylamino)methyl]oxane-2-carboxylic acid
(2S,3S,4S,5S,6R)-5-(9H-Carbazol-4-yloxy)-6-ethoxy-3,4,5-trihydroxy-6-[(propan-2-ylamino)methyl]oxane-2-carboxylic acid (2S,3S,4S,5S,6R)-5-(9H-Carbazol-4-yloxy)-6-ethoxy-3,4,5-trihydroxy-6-[(propan-2-ylamino)methyl]oxane-2-carboxylic acid
Brand Name: Vulcanchem
CAS No.: 117374-84-2
VCID: VC0220347
InChI: InChI=1S/C24H30N2O8/c1-4-32-23(12-25-13(2)3)24(31,21(28)19(27)20(34-23)22(29)30)33-17-11-7-10-16-18(17)14-8-5-6-9-15(14)26-16/h5-11,13,19-21,25-28,31H,4,12H2,1-3H3,(H,29,30)/t19-,20+,21+,23-,24+/m1/s1
SMILES: CCOC1(C(C(C(C(O1)C(=O)O)O)O)(O)OC2=CC=CC3=C2C4=CC=CC=C4N3)CNC(C)C
Molecular Formula: C24H30N2O8
Molecular Weight: 474.5 g/mol

(2S,3S,4S,5S,6R)-5-(9H-Carbazol-4-yloxy)-6-ethoxy-3,4,5-trihydroxy-6-[(propan-2-ylamino)methyl]oxane-2-carboxylic acid

CAS No.: 117374-84-2

Main Products

VCID: VC0220347

Molecular Formula: C24H30N2O8

Molecular Weight: 474.5 g/mol

(2S,3S,4S,5S,6R)-5-(9H-Carbazol-4-yloxy)-6-ethoxy-3,4,5-trihydroxy-6-[(propan-2-ylamino)methyl]oxane-2-carboxylic acid - 117374-84-2

CAS No. 117374-84-2
Product Name (2S,3S,4S,5S,6R)-5-(9H-Carbazol-4-yloxy)-6-ethoxy-3,4,5-trihydroxy-6-[(propan-2-ylamino)methyl]oxane-2-carboxylic acid
Molecular Formula C24H30N2O8
Molecular Weight 474.5 g/mol
IUPAC Name (2S,3S,4S,5S,6R)-5-(9H-carbazol-4-yloxy)-6-ethoxy-3,4,5-trihydroxy-6-[(propan-2-ylamino)methyl]oxane-2-carboxylic acid
Standard InChI InChI=1S/C24H30N2O8/c1-4-32-23(12-25-13(2)3)24(31,21(28)19(27)20(34-23)22(29)30)33-17-11-7-10-16-18(17)14-8-5-6-9-15(14)26-16/h5-11,13,19-21,25-28,31H,4,12H2,1-3H3,(H,29,30)/t19-,20+,21+,23-,24+/m1/s1
Standard InChIKey CQHFRRJZOOJMOU-OWDINHDYSA-N
Isomeric SMILES CCO[C@]1([C@@]([C@H]([C@@H]([C@H](O1)C(=O)O)O)O)(O)OC2=CC=CC3=C2C4=CC=CC=C4N3)CNC(C)C
SMILES CCOC1(C(C(C(C(O1)C(=O)O)O)O)(O)OC2=CC=CC3=C2C4=CC=CC=C4N3)CNC(C)C
Canonical SMILES CCOC1(C(C(C(C(O1)C(=O)O)O)O)(O)OC2=CC=CC3=C2C4=CC=CC=C4N3)CNC(C)C
Synonyms carazolol glucuronide
carazolol glucuronide, (S)-isome
PubChem Compound 195210
Last Modified Nov 11 2021
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